![molecular formula 14H29O7PS B1193468 S-acetyl-PEG3-phosphonic acid ethyl ester](/img/structure/B1193468.png)
S-acetyl-PEG3-phosphonic acid ethyl ester
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Overview
Description
S-acetyl-PEG3-phosphonic acid ethyl ester is a PEG Linker.
Scientific Research Applications
Ion-Exchange and Metal Coordination
A polymer-bound monoprotic phosphoric acid ligand, similar in structure to S-acetyl-PEG3-phosphonic acid ethyl ester, was developed for the sorption of U(VI) from phosphoric acid solutions. This ligand, created by combining diethylchlorophosphate and 4-dimethylaminopyridine, ion exchanges through the acid site and coordinates through the phosphoryl oxygen. The ligand showed high affinities for various metal ions, including Lu(III), La(III), Fe(III), and Al(III), due to its unique properties, such as decreased inter-ligand hydrogen bonding (Zhu & Alexandratos, 2015).
Synthesis of Aryl Phosphonic Acid Ethyl Ester Analogs
Aryl phosphonic acid ethyl ester analogs of acetyl salicylic acids were synthesized, showing significant changes in phosphorus NMR spectra compared to the starting phenolic phosphonates. This synthesis highlights the potential for creating unique compounds based on the structure of phosphonic acid esters (Consiglio et al., 2002).
Helicity Induction in Polymers
Polymers bearing a phosphonic acid residue and its monoethyl ester as pendants were synthesized. These polymers formed a helical conformation upon complexation with chiral amines. The study demonstrates the utility of phosphonic acid esters in creating polymers with unique helical structures and optical properties (Onouchi et al., 2004).
Enhancing Polymerization Processes
Nickel phosphine phosphonate ester complexes with polyethylene glycol (PEG) side arms were prepared to promote ethylene polymerization in polar solvents. This research demonstrates the potential of phosphonate esters in enhancing the reactivity of nickel olefin polymerization catalysts (Xiao et al., 2019).
Biodegradable Polymer Development
Amino acid ester side group polyphosphazenes, including poly[di(ethyl glycinato)phosphazene] (PEGP), show potential as biodegradable materials for biomedical applications. This study focused on the effects of various factors on the degradation kinetics of these polymers, highlighting the application of phosphonate esters in biodegradable materials (Andrianov & Marin, 2006).
properties
Molecular Formula |
14H29O7PS |
---|---|
Molecular Weight |
372.41 |
IUPAC Name |
S-[2-[2-[2-(2-diethoxyphosphorylethoxy)ethoxy]ethoxy]ethyl] ethanethioate |
InChI |
InChI=1S/C14H29O7PS/c1-4-20-22(16,21-5-2)12-10-18-8-6-17-7-9-19-11-13-23-14(3)15/h4-13H2,1-3H3 |
InChI Key |
MVCCQMOSYHIVOE-UHFFFAOYSA-N |
SMILES |
CCOP(=O)(CCOCCOCCOCCSC(=O)C)OCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
S-acetyl-PEG3-phosphonic acid ethyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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